Cas no 331760-77-1 (8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester)

• Product Name: 8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester
• CAS No: 331760-77-1
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 3066784
• PubChem ID: 2840871
• Update Time: 2025-05-19

8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester
• 331760-77-1
• CHEMBL1366101
• BIM-0016822.P001
• SR-01000457533
• EU-0074331
• Oprea1_653722
• 1H-Carbazole-6-carboxylic acid, 2,3,4,9-tetrahydro-1-hydroxy-, ethylester
• 1-oxy-1,2,3,4-tetrahydrocarbazole-6-carboxylic acid ethyl ester
• AH-262/34614007
• CBMicro_016791
• CS-0316165
• SMR000279062
• 5311-41-1
• AKOS016347585
• DTXSID20385644
• cid_2840871
• ethyl 8-oxidanyl-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylate
• CCG-5811
• AKOS000560035
• SR-01000457533-1
• DTXCID30336667
• MLS000710286
• BDBM55763
• ethyl 8-hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylate
• ethyl 1-hydroxy-2,3,4,9-tetrahydro-1H-carbazole-6-carboxylate
• STK787532
• Oprea1_166224
• HMS2694M09
• SCHEMBL12325720

• Inchi： 1S/C15H17NO3/c1-2-19-15(18)9-6-7-12-11(8-9)10-4-3-5-13(17)14(10)16-12/h6-8,13,16-17H,2-5H2,1H3
• InChI Key： XOBTZBKDTWVVLX-UHFFFAOYSA-N
• SMILES： OC1CCCC2C3C=C(C(=O)OCC)C=CC=3NC=21

Computed Properties

• Exact Mass: 259.12084340Da
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester

Recent Advances in the Study of 8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester (CAS: 331760-77-1)

The compound 8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester (CAS: 331760-77-1) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this carbazole derivative, focusing on its synthesis, biological activities, and pharmacological potential.

Recent synthetic approaches to 331760-77-1 have demonstrated improved yields and purity through optimized palladium-catalyzed coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method achieving 85% yield with excellent enantioselectivity (>99% ee), representing a significant improvement over previous methods. The synthetic protocol emphasizes green chemistry principles by reducing solvent waste and eliminating toxic byproducts.

Structural-activity relationship (SAR) studies have revealed that the hydroxy and ester functional groups at positions 8 and 3 respectively are crucial for the compound's biological activity. Molecular docking simulations suggest these moieties facilitate hydrogen bonding with target proteins, particularly in the ATP-binding sites of various kinases. This finding has spurred interest in developing 331760-77-1 as a potential kinase inhibitor scaffold.

In vitro pharmacological evaluations have demonstrated promising results across multiple therapeutic areas. Notably, the compound shows selective inhibition of cyclin-dependent kinase 5 (CDK5) with an IC50 of 0.87 μM, suggesting potential applications in neurodegenerative disorders. Additional studies indicate moderate activity against monoamine oxidase B (MAO-B), positioning it as a possible lead compound for Parkinson's disease treatment.

Recent pharmacokinetic studies in rodent models have provided valuable insights into the compound's ADME properties. The ethyl ester moiety confers improved oral bioavailability (F = 62%) compared to the corresponding carboxylic acid derivative, while maintaining favorable blood-brain barrier penetration. These characteristics make 331760-77-1 an attractive candidate for further CNS drug development.

The current research landscape suggests several promising directions for future investigation. These include structural modifications to enhance target selectivity, development of prodrug formulations to improve solubility, and exploration of combination therapies with existing neuroprotective agents. The compound's unique carbazole core continues to inspire novel synthetic strategies and therapeutic applications in medicinal chemistry.

In conclusion, 8-Hydroxy-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid ethyl ester represents a versatile scaffold with demonstrated biological activities and favorable pharmacokinetic properties. Ongoing research efforts are expected to further elucidate its therapeutic potential and optimize its pharmacological profile for clinical translation.